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Introduction to Solanesol and Its Pharmaceutical
Significance

Solanesol is a non-cyclic terpene alcohol composed of nine isoprene units (C₄₅H₇₄O) that predominantly

accumulates in solanaceous plants, with tobacco (Nicotiana tabacum) containing the highest concentrations

[1]. This 45-carbon aliphatic isoprenoid plays crucial physiological roles in plants, including participation in

immune responses against pathogens like tobacco mosaic virus (TMV) and adaptation to moderately high

temperatures [1]. In tobacco plants, research has demonstrated that the solanesol content in resistant varieties

increased by ≥7 times one week after TMV infection, while susceptible varieties showed no significant

increase, highlighting its role in plant defense mechanisms [1].

The pharmaceutical significance of solanesol stems from its versatile biological activities and role as a key

intermediate for synthesizing therapeutic compounds. Solanesol exhibits antimicrobial, anti-inflammatory,

anti-ulcer, and anti-tumor properties [1]. Recent research has demonstrated its efficacy in alleviating

chronic inflammatory pain in mouse models, where solanesol administration significantly reduced

mechanical allodynia and thermal hypersensitivity while suppressing spinal glial cell activation and

proinflammatory cytokines (TNF-α and IL-1β) [2]. More importantly, solanesol serves as a crucial precursor

for the synthesis of coenzyme Q10 (ubiquinone), which functions in cellular energy production and
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antioxidant defense; vitamin K2 (menaquinone), essential for blood clotting and bone metabolism; and SDB

(N-solanesyl-N,N'-bis(3,4-dimethoxybenzyl) ethylenediamine), an anti-cancer agent synergizer that

overcomes multidrug resistance in cancer cells [1].

Fundamentals of Ultrasound-Assisted Extraction (UAE)

Principles and Mechanisms

Ultrasound-assisted extraction utilizes high-frequency sound waves (>20 kHz) beyond human hearing to

enhance the extraction of bioactive compounds from plant matrices. The fundamental mechanism driving

UAE is acoustic cavitation, which involves the formation, growth, and implosive collapse of bubbles in a

liquid medium [3]. When ultrasonic waves pass through a solvent, they generate alternating compression and

rarefaction cycles that create microscopic bubbles. These bubbles collapse violently during compression

phases, generating localized extreme conditions with temperatures reaching 5000 K and pressures up to 1000

atm [3]. This cavitational effect induces several physical phenomena that enhance extraction efficiency.

The primary mechanisms through which UAE improves extraction yields include:

Fragmentation: Cavitation bubble collapse generates shockwaves that break down plant cell

structures, reducing particle size and increasing surface area for improved mass transfer [3].

Erosion: Implosion of cavitation bubbles on plant tissue surfaces causes localized damage that

facilitates solvent penetration into cellular structures [3].

Sonoporation: Ultrasound induces pore formation in cell membranes, enabling the release of

intracellular compounds like solanesol [3].

Shear forces: Turbulence and microstreaming from bubble collapse disrupt cell walls and enhance

mixing at the solid-liquid interface [3].

Compared to conventional extraction techniques, UAE offers significant advantages including reduced

extraction time, lower solvent consumption, decreased energy requirements, and enhanced extraction

yields while better preserving thermolabile compounds due to its ability to operate effectively at lower

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 12 Tech Support

https://www.mdpi.com/1420-3049/22/4/510
https://pmc.ncbi.nlm.nih.gov/articles/PMC7786612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7786612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7786612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7786612/
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7786612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7786612/
https://www.smolecule.com/products/s619322?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


temperatures [4] [3]. The non-thermal nature of ultrasound makes it particularly suitable for compounds like

solanesol that may degrade under prolonged heat exposure.

Equipment Configuration

UAE systems typically employ either ultrasonic baths or probe-type systems (sonotrodes). Ultrasonic

baths distribute energy throughout a liquid medium but suffer from non-uniform energy distribution and

decreasing power output over time [3]. In contrast, probe systems deliver higher ultrasonic intensity directly

to the extraction mixture through a horn immersed in the solvent, resulting in more efficient cavitation and

better reproducibility [3]. For laboratory-scale extraction, probe tip diameters typically range from 2 mm for

small volumes (up to 5 mL) to 25 mm for larger volumes (up to 1 L), with 20 mm flat tips being common for

plant material extraction [3].

Extraction Protocols and Methodologies

Conventional Solvent-Based UAE Protocol

The following protocol details the optimized sequential extraction of solanesol from tobacco leaves using

microwave-assisted extraction (MAE) followed by UAE, as demonstrated by Safitra et al. [5]:

Materials and Equipment:

Plant material: Dried tobacco leaves (Nicotiana tabacum) ground to 40-60 mesh particle size
Solvents: Non-polar solvents (hexane or petroleum ether), polar solvents (ethanol, methanol)

Equipment: Ultrasonic probe system (20 mm tip diameter), microwave extraction system, vacuum
filtration setup, rotary evaporator

Step-by-Step Procedure:

Sample Preparation:

Dry fresh tobacco leaves at 40°C until constant weight
Grind using a laboratory mill and sieve to obtain 40-60 mesh particles

Store in airtight containers protected from light at room temperature
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Primary Microwave-Assisted Extraction:

Weigh 5.0 g of dried tobacco powder
Add 30 mL of hexane (solvent-to-solid ratio 6:1 mL/g)

Perform MAE at 400 W for 1.5 minutes
Filter through Whatman No. 1 filter paper under vacuum

Retain the filter cake for subsequent UAE step

Ultrasound-Assisted Extraction:

Transfer the filter cake from MAE to an extraction vessel

Add 200 mL of hexane (solvent-to-solid ratio 40:1 mL/g)
Maintain solvent ratio of 1:2 (non-polar/polar, v/v)

Set ultrasonic probe system to the following parameters:
Frequency: 20-40 kHz

Power: 150-500 W (adjust based on system capacity)
Temperature: 40°C (controlled using water bath)

Time: 10 seconds (0.17 minutes)
Duty cycle: 50-70% (pulsing mode to prevent overheating)

Subject the mixture to ultrasonic treatment while stirring moderately

Post-Extraction Processing:

Filter the extract through a 0.45 μm membrane filter

Concentrate using rotary evaporation at 40°C under reduced pressure
Dry completely under nitrogen stream

Weigh to determine crude solanesol yield

Purification:

Dissolve crude extract in 1,2-dichloroethane

Load onto silica gel column chromatography
Elute with gradient of hexane and ethyl acetate

Collect solanesol-rich fractions
Evaporate solvent and analyze purity by HPLC

Table 1: Optimal UAE Parameters for Solanesol Extraction from Tobacco Leaves
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Parameter Optimal Value Experimental Range

Solvent-to-solid ratio 40:1 (mL/g) 10:1 - 50:1 (mL/g)

Solvent ratio (non-polar/polar) 1:2 (v/v) 2:3, 1:1, 3:2, 2:1

Temperature 40°C 30 - 70°C

Extraction time 10 seconds (0.17 min) 10 seconds - 10 minutes

Ultrasound frequency 20-40 kHz 20-100 kHz

Solvent system Hexane or petroleum ether Various non-polar solvents

Natural Deep Eutectic Solvents (NADES) UAE Protocol

The combination of natural deep eutectic solvents with UAE represents a green extraction approach that

aligns with sustainable chemistry principles [6]. NADES are composed of natural primary metabolites like

choline chloride, organic acids, and sugars that form eutectic mixtures with high extraction efficiency for

various bioactive compounds.

NADES Preparation:

Combine choline chloride and glycerol in a 1:2 molar ratio

Heat at 80°C with continuous stirring (400 rpm) until a homogeneous liquid forms
Add 30% water (v/v) to adjust viscosity

UAE-NADES Extraction Procedure:

Mix 1.0 g of dried tobacco powder with 20 mL of NADES (solvent-to-solid ratio 20:1)

Perform UAE using an ultrasonic bath or probe system at 40°C for 20 minutes
Centrifuge at 5000 rpm for 10 minutes to separate insoluble material

Dilute the supernatant with ethanol (1:1 v/v) to reduce viscosity
Filter through 0.22 μm syringe filter

Analyze solanesol content by HPLC or LC-MS
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Critical Process Parameters and Optimization
Strategies

Ultrasonic System Parameters

The efficiency of solanesol extraction via UAE depends critically on several ultrasonic parameters that

must be optimized for each specific plant matrix and equipment configuration:

Ultrasonic Power and Amplitude: Power delivered during UAE significantly influences solanesol

yield. Studies indicate that optimal power typically falls between 150-500 W, with higher powers

generating more intense cavitation until a threshold is reached [3]. Beyond this optimal point,

excessive power creates too many cavitation bubbles that actually dampen the cavitation effect through

cushioning, potentially degrading solanesol through free radical formation [3]. Power is often

expressed as amplitude percentage (0-100% of system capacity) or power density (W/mL), with a

linear relationship typically existing between amplitude and output power in the 30-80% amplitude

range [3].

Frequency: The optimal frequency range for UAE of bioactive compounds typically lies between 20-

40 kHz [3]. Lower frequencies generate larger cavitation bubbles that collapse more violently,

enhancing cell wall disruption, while higher frequencies produce smaller bubbles with gentler collapse

more suitable for delicate compounds. For solanesol extraction, frequencies in the 20-40 kHz range

provide the ideal balance between effective cell disruption and compound stability.

Extraction Time and Duty Cycle: Unlike conventional extraction methods requiring hours, UAE

achieves efficient solanesol extraction in remarkably short timeframes. Research demonstrates optimal

extraction occurs in as little as 10 seconds (0.17 minutes) [5]. The duty cycle (pulsing mode) prevents

overheating by alternating ultrasound ON and OFF periods, with 50-70% duty cycles typically optimal

for solanesol extraction [3].

Table 2: Optimization of UAE Parameters for Enhanced Solanesol Yield
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Parameter Effect on Extraction Optimization Strategy

Ultrasonic
Power

Increased power enhances cavitation
until threshold; excessive power causes

degradation

Use response surface methodology to
identify optimal power (150-500 W

range)

Temperature Higher temperature improves solubility

but may degrade thermolabile
compounds

Maintain at 40°C for optimal solanesol

stability and extraction efficiency

Time Longer exposure increases yield initially,
then plateaus or decreases

Optimize at 10 seconds to 10 minutes;
shorter times preferred for energy

efficiency

Solvent-to-Solid
Ratio

Higher ratios improve mass transfer but

increase solvent usage

40:1 mL/g provides optimal balance

between yield and solvent consumption

Solvent
Composition

Polarity affects solanesol solubility and

cell wall penetration

Mixed solvents (non-polar/polar, 1:2

v/v) enhance extraction efficiency

Solvent Selection and Material Considerations

Solvent selection critically influences solanesol extraction efficiency due to its non-polar nature. Hexane

and petroleum ether have demonstrated highest extraction yields, with optimal performance at a specific

non-polar to polar solvent ratio of 1:2 (v/v) [5]. The solvent-to-solid ratio significantly impacts mass

transfer rates, with research indicating optimal values between 10:1 to 50:1 mL/g, and 40:1 mL/g providing

the best solanesol yields from tobacco leaves [5].

Plant material characteristics including particle size, moisture content, and cellular structure affect

ultrasound penetration and cavitation efficiency. Optimal results are obtained with 40-60 mesh tobacco

powder, providing sufficient surface area while preventing excessive scattering of ultrasonic waves [5]. Pre-

treatment methods such as microwave-assisted extraction can enhance subsequent UAE efficiency by

initially disrupting cellular structures [5].

Analytical Methods for Solanesol Quantification

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 12 Tech Support

https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://papers.ssrn.com/sol3/papers.cfm?abstract_id=5336363
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://papers.ssrn.com/sol3/papers.cfm?abstract_id=5336363
https://papers.ssrn.com/sol3/papers.cfm?abstract_id=5336363
https://papers.ssrn.com/sol3/papers.cfm?abstract_id=5336363
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://www.smolecule.com/products/s619322?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Extraction Yield Assessment

Accurate quantification of solanesol extraction efficiency requires validated analytical methods. The

extraction yield is typically calculated as the percentage of solanesol mass relative to the initial dry plant

material:

Yield Calculation: [ \text{Yield (%, w/w)} = \frac{\text{Mass of extracted solanesol (g)}}{\text{Mass of

dry tobacco (g)}} \times 100] Under optimal UAE conditions, solanesol yields of 2.05% (w/w) with hexane

and 1.49% (w/w) with petroleum ether have been reported [5]. Simultaneously, nicotine yields under

identical conditions were 1.94% and 0.75% (w/w) respectively, highlighting the importance of purification

for pharmaceutical applications [5].

Chromatographic Analysis and Purity Assessment

High-performance liquid chromatography provides precise solanesol quantification and purity

assessment:

HPLC Conditions:

Column: C18 reverse phase (250 × 4.6 mm, 5 μm)

Mobile phase: Methanol:water (95:5, v/v)
Flow rate: 1.0 mL/min

Detection: UV detector at 210-215 nm
Column temperature: 30°C

Injection volume: 10-20 μL

Purity Assessment:

Crude solanesol extracts typically require purification for pharmaceutical applications

Silica gel column chromatography with 1,2-dichloroethane elution can achieve purities of 88.7% [5]
Further purification through recrystallization or preparative HPLC can enhance purity to >95%

LC-MS/MS methods enable comprehensive metabolomic profiling of solanesol and related terpenoids in

complex extracts, as demonstrated in studies investigating NtSPS1 knockout tobacco lines [7]. This approach

allows simultaneous quantification of solanesol while monitoring potential co-extracted compounds that

may affect final product quality.
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Advanced Applications and Future Perspectives

Integration with Other Extraction Technologies

Sequential extraction approaches combining UAE with other green extraction technologies demonstrate

enhanced efficiency for solanesol recovery. The microwave-ultrasound-assisted extraction method

leverages microwave energy for rapid cellular heating followed by ultrasound-mediated cell disruption,

achieving superior yields compared to individual techniques [5]. Similarly, ultrasound-assisted

enzymolysis shows promise for solanesol extraction by enzymatically breaking down cell wall components

before ultrasound application, potentially improving release of intracellular compounds [6].

Response surface methodology with numerical optimization has emerged as a powerful statistical tool for

optimizing UAE parameters, enabling researchers to model complex interactions between variables and

identify optimal conditions with reduced experimental runs [8] [3]. This approach typically employs Central

Composite Design or Box-Behnken Design to generate predictive models for solanesol yield based on key

parameters including ultrasonic power, time, temperature, and solvent composition.

Molecular Biology Approaches for Enhanced Solanesol
Production

Recent advances in gene editing technologies offer innovative approaches to enhance solanesol content in

source plants. Studies demonstrate that NtSPS1 knockout tobacco exhibits significantly altered terpenoid

profiles, with solanesol content lowered by approximately fourfold compared to wild-type plants [7]. This

gene encodes solanesyl diphosphate synthase, a pivotal enzyme in the solanesol biosynthetic pathway that

catalyzes the formation of solanesyl diphosphate from isoprene units [1] [7].

The biosynthetic pathway of solanesol in plants occurs through the 2-C-methyl-d-erythritol 4-phosphate

pathway within plastids, involving key enzymes including 1-deoxy-d-xylulose 5-phosphate synthase, 1-

deoxy-d-xylulose 5-phosphate reductoisomerase, isopentenyl diphosphate isomerase, geranyl geranyl

diphosphate synthase, and solanesyl diphosphate synthase [1]. Understanding these enzymatic steps

enables metabolic engineering strategies to enhance solanesol accumulation, potentially improving

extraction efficiency from plant sources.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 9 / 12 Tech Support

https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://papers.ssrn.com/sol3/papers.cfm?abstract_id=5336363
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://scispace.com/papers/natural-deep-eutectic-solvent-combined-with-ultrasonic-1f4abxhq
https://www.sciencedirect.com/science/article/pii/S1350417725002226
https://pmc.ncbi.nlm.nih.gov/articles/PMC7786612/
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://www.nature.com/articles/s41598-025-98745-y
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://www.mdpi.com/1420-3049/22/4/510
https://www.nature.com/articles/s41598-025-98745-y
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://www.mdpi.com/1420-3049/22/4/510
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://www.smolecule.com/products/s619322?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The following diagram illustrates the experimental workflow for ultrasonic-assisted extraction and analysis

of solanesol:

Ultrasonic-Assisted Extraction Workflow for Solanesol
Sample Preparation

(Drying, Grinding, Sieving)

Primary Microwave Extraction
(400W, 1.5 min, 6:1 solvent ratio)

5g dried powder

Ultrasound-Assisted Extraction
(40°C, 10 sec, 40:1 solvent ratio)

Filter cake

Vacuum Filtration
(0.45 μm membrane)

Crude extract

Concentration
(Rotary Evaporation, 40°C)

Filtered extract

Purification
(Silica Gel Column Chromatography)

Concentrated extract

Analysis & Quantification
(HPLC, LC-MS/MS)

Purified solanesol
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Conclusion

Ultrasound-assisted extraction represents an efficient, environmentally friendly approach for solanesol

recovery from tobacco leaves and other solanaceous plants. The optimized protocol combining MAE pre-

treatment with brief UAE exposure (as short as 10 seconds) at 40°C with hexane solvent (40:1 mL/g ratio)

enables rapid extraction with yields exceeding 2% (w/w). The integration of green chemistry principles

through NADES solvents, along with statistical optimization using response surface methodology, further

enhances the sustainability and efficiency of solanesol extraction.

Future developments in ultrasonic equipment design, multimodal extraction approaches, and metabolic

engineering of source plants promise to improve solanesol production efficiency for pharmaceutical

applications. As research continues to elucidate the molecular mechanisms underlying solanesol's therapeutic

effects, particularly its anti-inflammatory properties and potential in chronic pain management [2], efficient

extraction protocols will remain crucial for enabling further pharmacological studies and therapeutic

development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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